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Compound of Interest

Compound Name: Elatin

Cat. No.: B1221867 Get Quote

Essential Safety and Handling Guide for Elatin
This guide provides crucial safety and logistical information for laboratory professionals

handling Elatin. It offers procedural, step-by-step guidance to ensure safe operational practices

and proper disposal.

Understanding the Substance
Elatin is a key protein in the extracellular matrix, responsible for the elasticity of tissues.[1][2][3]

In a laboratory setting, it is typically handled as a pale yellow, fibrous, or powdered solid.[1]

While not classified as a hazardous substance, proper handling is essential to minimize

exposure and maintain experimental integrity.[4][5]

Chemical and Physical Properties:

Property Value

CAS Number 9007-58-3[1]

Appearance Pale yellow fibers or powder[1]

Solubility Insoluble in water[1]

Stability Stable under normal laboratory conditions[4][5]
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Personal Protective Equipment (PPE)
The primary goal of PPE is to provide a barrier against potential exposure. The following PPE

is mandatory when handling Elatin powder.

Recommended PPE for Handling Elatin Powder:

PPE Category Specification Purpose

Hand Protection Nitrile gloves Protects against skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from dust

particles.

Respiratory Protection N95 or FFP2 respirator

Recommended when weighing

or transferring powder to

prevent inhalation of fine

particles.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the standard operating procedure for handling Elatin powder in a

laboratory setting.

Workflow for Handling Elatin Powder:
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Caption: A step-by-step workflow for the safe handling of Elatin powder.

Detailed Protocol:

Preparation: Before handling Elatin, ensure the work area (e.g., chemical fume hood,

biosafety cabinet) is clean and uncluttered. Assemble all necessary equipment and reagents.

Put on the required PPE as specified in the table above.

Weighing:

Perform all weighing operations within a chemical fume hood or a balance enclosure to

minimize the dispersion of fine powder.
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Use a dedicated spatula and weighing paper.

Carefully transfer the desired amount of Elatin powder.

Close the container tightly after use.

Solubilization/Suspension:

Add the weighed Elatin powder to the appropriate solvent or buffer as dictated by the

experimental protocol.

This should also be performed in a fume hood or biosafety cabinet.

Ensure the vessel is appropriately labeled.

Experimental Use: Follow the specific experimental protocol, maintaining good laboratory

practices.

Cleanup:

Wipe down the work surfaces with a suitable cleaning agent (e.g., 70% ethanol).

Dispose of all contaminated materials as described in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Elatin waste is crucial to maintain a safe laboratory environment.

Disposal Workflow:
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Caption: A logical flow for the proper disposal of Elatin-contaminated waste.

Disposal Procedures:

Solid Waste: All disposable items that have come into contact with Elatin powder, such as

gloves, weighing paper, and contaminated wipes, should be placed in a designated, labeled

waste bag.

Liquid Waste: Unused solutions or suspensions of Elatin should be collected in a clearly

labeled waste container. Do not pour down the drain unless local regulations permit.

Empty Containers: Empty Elatin containers should be disposed of as unused product in

accordance with institutional guidelines.

Final Disposal: All waste should be disposed of through a licensed professional waste

disposal service, following all local, regional, and national regulations.[6]

Emergency Procedures
In the event of accidental exposure or a spill, follow these procedures immediately.

Emergency Response Plan:
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Incident Procedure

Skin Contact
Wash the affected area thoroughly with soap

and water.[7]

Eye Contact

Flush eyes with copious amounts of water for at

least 15 minutes, holding the eyelids open. Seek

medical attention if irritation persists.[7][8]

Inhalation
Move to fresh air. If breathing becomes difficult,

seek medical attention.[7][8]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical advice.[5]

Spill

1. Secure the area and alert others. 2. Wear

appropriate PPE. 3. Gently cover the spill with

absorbent material to avoid raising dust. 4.

Carefully sweep or scoop the material into a

designated waste container. 5. Clean the spill

area with a suitable decontaminating solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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